![molecular formula C8H10BrNOS B1469249 N-[(4-bromothiophen-2-yl)methyl]oxetan-3-amine CAS No. 1342619-36-6](/img/structure/B1469249.png)
N-[(4-bromothiophen-2-yl)methyl]oxetan-3-amine
Overview
Description
N-[(4-bromothiophen-2-yl)methyl]oxetan-3-amine (NBMox) is a synthetic compound of the oxetan-3-amine family. It is a heterocyclic aromatic compound composed of four carbon atoms, two nitrogen atoms, one sulfur atom, and one bromine atom. NBMox is a key intermediate in the synthesis of a variety of pharmaceuticals, including anti-inflammatory and anti-tumor drugs. In addition, NBMox has been used in the synthesis of a range of other compounds, including polymers and polysaccharides.
Scientific Research Applications
Synthetic Methods and Chemical Interactions
- N-[(4-bromothiophen-2-yl)methyl]oxetan-3-amine and its derivatives have been utilized as key intermediates in various synthetic methods. For instance, the molecule has been involved in the synthesis of N-functionalized dithieno[3,2-b:2',3'-d]pyrroles through methods that include the Pd-catalyzed amination of 3-bromothiophene with primary amines, followed by a one-pot bromination/cyclization process, allowing the convenient preparation of a variety of N-functionalized dithieno[3,2-b:2',3'-d]pyrroles in good yield (Ogawa & Rasmussen, 2003).
Antibacterial and Antifungal Activity
- Schiff base compounds derived from bromothiophene structures have exhibited significant antibacterial and antifungal activity. A study synthesized a Schiff base E-4-{[(5-bromothiophen-2-yl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one, showing effective cytotoxic activity against certain cell lines, highlighting its potential in pharmaceutical applications (M, A, Nagaraja K.S., R, & Chandran, 2022). Similarly, a solvent-free synthesis of 5-bromothiophene based 3,4-dihydropyrimidin-2-(1H)-(thi)ones showed good antibacterial and antifungal activity, suggesting the potential of bromothiophene derivatives in developing new antimicrobial agents (Sharma et al., 2022).
Optical and Electrical Properties
- Bromothiophene derivatives have been studied for their optical and electrical properties, contributing to the field of material science. For instance, the study of 2-amino-4-(5-bromothiophen-2-yl)-5,6-dihydro-6-methyl-5-oxo-4H-pyran[3,2-c] quinoline-3-carbonitrile films revealed significant properties like indirect allowed optical band gaps, making them applicable in devices like photovoltaic cells or light-emitting diodes (Mansour et al., 2017).
properties
IUPAC Name |
N-[(4-bromothiophen-2-yl)methyl]oxetan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNOS/c9-6-1-8(12-5-6)2-10-7-3-11-4-7/h1,5,7,10H,2-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDBTVJNYNMTHJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)NCC2=CC(=CS2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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